Cas no 7508-68-1 (ethyl 4-[(E)-phenyldiazenyl]benzoate)

• Product Name: ethyl 4-[(E)-phenyldiazenyl]benzoate
• CAS No: 7508-68-1
• MF: C₁₅H₁₄N₂O₂
• MW: 254.283863544464
• CID: 981310
• PubChem ID: 345829
• Update Time: 2025-04-19

ethyl 4-[(E)-phenyldiazenyl]benzoate Chemical and Physical Properties

Names and Identifiers

• ethyl 4-[(E)-phenyldiazenyl]benzoate
• 4-(Phenylazo)benzoic acid ethyl ester
• ethyl 4-phenyldiazenylbenzoate
• 4-Aethoxycarbonyl-azobenzol
• 4-Ethoxycarbonyl-azobenzol
• 4-Phenylazo-benzoesaeure-aethylester
• 4-phenylazo-benzoic acid ethyl ester
• AC1L83M8
• Azobenzol-carbonsaeure-(4)-aethylester
• Azobenzol-carbonsaeure-(4)-ethylester
• Benzoic acid, 4-(phenylazo)-, ethyl ester
• Benzoic acid, p-(phenylazo)-, ethyl ester
• Ethyl 4-(phenylazo)benzoate
• NSC403619
• p-Phenylazo-benzoesaeure-aethylester
• AKOS024330766
• NSC-403619
• ZABJMLAHGWTODF-WUKNDPDISA-N
• 4-carboethoxyazobenzene
• DTXSID00323342
• Ethyl 4-[(E)-phenyldiazenyl]benzoate #
• SCHEMBL11888418
• 7508-68-1
• Ethyl 4-(phenyldiazenyl)benzoate

• Inchi： 1S/C15H14N2O2/c1-2-19-15(18)12-8-10-14(11-9-12)17-16-13-6-4-3-5-7-13/h3-11H,2H2,1H3/b17-16+
• InChI Key： ZABJMLAHGWTODF-WUKNDPDISA-N
• SMILES： O(CC)C(C1C=CC(=CC=1)/N=N/C1C=CC=CC=1)=O

Computed Properties

• Exact Mass: 254.10562
• Monoisotopic Mass: 254.105527694g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 19
• Rotatable Bond Count: 5
• Complexity: 303
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.4
• Topological Polar Surface Area: 51Ų

Experimental Properties

• PSA: 51.02
• LogP: 4.27870